Cas no 2229556-99-2 (3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine)

• Product Name: 3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine
• CAS No: 2229556-99-2
• MF: C₈H₁₀ClFN₂
• MW: 188.629804134369
• CID: 5960341
• PubChem ID: 165743218
• Update Time: 2025-06-11

3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine
• 2229556-99-2
• EN300-1995878

• Inchi： 1S/C8H10ClFN2/c9-8-3-1-2-7(12-8)6(10)4-5-11/h1-3,6H,4-5,11H2
• InChI Key： LSSRRGRQLKYEOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(CCN)F)=N1

Computed Properties

• Exact Mass: 188.0516542g/mol
• Monoisotopic Mass: 188.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine

Research Brief on 3-(6-Chloropyridin-2-yl)-3-fluoropropan-1-amine (CAS: 2229556-99-2): Recent Advances and Applications

The compound 3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine (CAS: 2229556-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated pyridine scaffold, exhibits promising pharmacological properties, particularly in the development of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, with a focus on its role in modulating enzyme activity and receptor binding. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine is its application in the development of central nervous system (CNS) targeting agents. Researchers have identified its structural similarity to known neuromodulators, which has led to investigations into its efficacy as a potential treatment for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Recent in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier (BBB) and exhibit neuroprotective effects, making it a promising candidate for further preclinical development.

In addition to its CNS applications, this compound has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for the development of new antibiotics in an era of increasing antimicrobial resistance.

The synthetic pathways for 3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine have also seen significant optimization in recent years. A team at the University of Cambridge developed a novel, high-yield synthesis route that reduces the number of steps from traditional methods while maintaining excellent enantiomeric purity. This advancement, published in Organic Letters in 2022, has facilitated larger-scale production of the compound for further biological testing and has opened new possibilities for structural modifications to enhance its pharmacological profile.

Looking ahead, researchers are particularly excited about the potential of 3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine in targeted drug delivery systems. Its unique chemical properties allow for conjugation with various drug molecules and nanoparticles, enabling precise delivery to specific tissues or cells. This application could revolutionize treatments for conditions ranging from cancer to autoimmune disorders, where targeted therapy is crucial for efficacy and minimizing side effects.

In conclusion, 3-(6-chloropyridin-2-yl)-3-fluoropropan-1-amine (CAS: 2229556-99-2) represents a versatile and promising compound in modern pharmaceutical research. Its diverse biological activities, coupled with recent advances in synthesis and application, position it as a valuable tool for drug discovery and development. As research continues to uncover its full potential, this molecule may soon transition from the laboratory to clinical applications, addressing unmet medical needs across multiple therapeutic areas.